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Compound of Interest

Compound Name: Dibenzosuberenone

Cat. No.: B194781

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the safe handling, use, and disposal of
Dibenzosuberenone. Adherence to these procedures is critical to ensure personnel safety and
regulatory compliance in the laboratory environment. The information is compiled from
authoritative Safety Data Sheets (SDS) to build trust and provide value beyond the product
itself.

Hazard Identification and Risk Assessment

Dibenzosuberenone is a chemical that requires careful handling due to its potential health
effects. Based on available safety data, the primary hazards are:

e Serious Eye Irritation: The substance can cause significant irritation upon contact with the
eyes.[1][2]

 Skin Irritation: Direct contact may cause skin irritation.[3]

While the toxicological properties have not been fully investigated, it is crucial to handle
Dibenzosuberenone with the standard precautions for hazardous chemicals in a laboratory
setting.[1] Always operate in a well-ventilated area, preferably within a certified chemical fume
hood, to minimize inhalation exposure.[3][4]

Personal Protective Equipment (PPE)
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A comprehensive PPE plan is the first line of defense against chemical exposure. The following
table summarizes the recommended PPE for handling Dibenzosuberenone.

PPE Category Specification Purpose

Tight-sealing chemical safety

goggles or safety glasses with

) side shields (compliant with Protects eyes from splashes
Eye Protection . .
OSHA 29 CFR 1910.133 or and airborne dust particles.
European Standard EN166).[1]
[21[5]

Chemically resistant,
) impervious gloves (e.g., Nitrile Provides a barrier against
Hand Protection ) ) ]
rubber). Inspect gloves prior to  direct skin contact.

use.[1][2][3][6]

A lab coat with long sleeves or o
_ _ _ Prevents contamination of
Body Protection other protective clothing to ) ]
] personal clothing and skin.
prevent skin exposure.[1][2][6]

Not required under normal
conditions with adequate
) ) ventilation. If dust is generated  Protects against inhalation of
Respiratory Protection o ) )
or ventilation is poor, use a airborne particles.
NIOSH/MSHA-approved

respirator.[1][5][6]

Operational Plan: Step-by-Step Handling Procedure

This procedural guidance covers the key steps for safely handling Dibenzosuberenone in a
laboratory setting.

A. Preparation and Weighing:

o Designated Area: Conduct all manipulations, including weighing and dilutions, within a
certified chemical fume hood to control dust and vapors.[7]
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o Gather Materials: Before starting, ensure all necessary PPE, spill containment materials, and
waste containers are readily accessible.

e Avoid Dust: When handling the solid chemical, use techniques that minimize the formation of
dust.[1][2][8]

B. General Handling and Use:

e Avoid Contact: Do not allow the chemical to come into contact with eyes, skin, or clothing.[1]

[3]

e Hygiene Practices: Do not eat, drink, or smoke in the area where Dibenzosuberenone is
handled. Wash hands thoroughly with soap and water after handling, even if gloves were
worn.[3]

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place, away from
incompatible materials such as strong oxidizing agents.[1][2][3][8]

C. Post-Handling:

o Decontamination: Clean the work area and any equipment used with an appropriate solvent
and cleaning agent.

 PPE Removal: Carefully remove and dispose of gloves and any other disposable PPE in the
designated hazardous waste container.

e Hand Washing: Wash hands thoroughly as the final step.

Emergency and Disposal Plan

A. Accidental Release Measures (Spill Response):

» Evacuate: If the spill is large or ventilation is poor, evacuate the immediate area.
« Ventilate: Ensure the area is well-ventilated.

o Containment: Wearing appropriate PPE, prevent further leakage or spillage if it is safe to do
s0.[3]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC114741000&productDescription=DIBENZOSUBERONE+97%25+100GRDIBE&vendorId=VN00032119&countryCode=US&language=en
https://static.cymitquimica.com/products/02/pdf/sds-A18405.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB23727~~PDF~~MTR~~CGV4~~EN~~2025-11-09%2016:26:37~~Dibenzosuberenone~~
https://www.fishersci.com/store/msds?partNumber=AC114741000&productDescription=DIBENZOSUBERONE+97%25+100GRDIBE&vendorId=VN00032119&countryCode=US&language=en
https://www.pharmacopoeia.com/content/file/products/healthandsafety/Cat_858_GB.pdf
https://www.benchchem.com/product/b194781?utm_src=pdf-body
https://www.pharmacopoeia.com/content/file/products/healthandsafety/Cat_858_GB.pdf
https://www.fishersci.com/store/msds?partNumber=AC114741000&productDescription=DIBENZOSUBERONE+97%25+100GRDIBE&vendorId=VN00032119&countryCode=US&language=en
https://static.cymitquimica.com/products/02/pdf/sds-A18405.pdf
https://www.pharmacopoeia.com/content/file/products/healthandsafety/Cat_858_GB.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB23727~~PDF~~MTR~~CGV4~~EN~~2025-11-09%2016:26:37~~Dibenzosuberenone~~
https://www.pharmacopoeia.com/content/file/products/healthandsafety/Cat_858_GB.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b194781?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Clean-up: For solid spills, carefully sweep up the material and place it into a suitable, labeled
container for disposal. Avoid actions that generate dust.[1][2][6]

B. First Aid Measures:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Get medical attention if irritation persists.[1][3][8]

o Skin Contact: Wash off immediately with soap and plenty of water for at least 15 minutes.
Get medical attention if irritation develops and persists.[3][8]

 Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. If not breathing, give
artificial respiration. Get medical attention.[1][8]

e Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water
afterward. Call a physician or poison control center immediately.[1][3][8]

C. Waste Disposal:

o Classification: Waste from Dibenzosuberenone and its contaminated materials must be
treated as hazardous waste.[2]

e Procedure: Dispose of waste in accordance with all applicable federal, state, and local
environmental regulations. Do not empty into drains or release into the environment.[1][2][3]

o Containers: Use approved and properly labeled containers for waste collection.
Contaminated packaging should be disposed of in the same manner as the unused product.

[2][3]

Chemical and Physical Properties

This table summarizes key quantitative data for Dibenzosuberenone (10,11-dihydro-5H-
dibenzol[a,d]cyclohepten-5-one).
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Property Value Reference
CAS Number 1210-35-1 [11[3]
Molecular Formula C15H120 [2]
Molecular Weight 208.26 g/mol [2]

Physical State

Solid, Solid with a low melting

[1](21[3]

point
Appearance Yellow Solid [1][2]
Melting Point 32-34°C/89.6-93.2°F [2][3]
Boiling Point 1487C/298.4°F @03 [1][2]

mmHg

Water Solubility

Insoluble

[2]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling and disposal of

Dibenzosuberenone.
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Dibenzosuberenone Safe Handling Workflow
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Caption: Workflow for safe handling of Dibenzosuberenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistics for Handling
Dibenzosuberenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b194781#personal-protective-equipment-for-handling-
dibenzosuberenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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